Cas no 592-98-3 (3-Octene)
3-Octene structure
Product Name:3-Octene
3-Octene Chemical and Physical Properties
Names and Identifiers
-
- 3-Octene
- Oct-3-ene
- NSC 95418
- (3E)-3-Octene
- EINECS 238-990-3
- O0134
- EC 246-920-8
- (3E)-oct-3-ene
- DTXSID90872995
- AKOS015916273
- Octene (all isomers)
- trans-3-Octene
- (E)-3-C8H16
- J-008563
- EINECS 246-920-8
- 14919-01-8
- NSC95418
- UNII-BY37UED16B
- CHEBI:167526
- InChI=1/C8H16/c1-3-5-7-8-6-4-2/h5,7H,3-4,6,8H2,1-2H3/b7-5
- MFCD00039971
- (E)-3-Octene
- 3-octene, (3E)-
- UNII-2A4P9KO860
- NSC-95418
- 2A4P9KO860
- HSDB 5146
- trans-3-Octene, 98%
- Q27160872
- 3-Octene, (E)-
- EINECS 209-779-3
- (E)-Oct-3-ene
- 592-98-3
- CHEBI:88863
- .GAMMA.-TRANS-OCTENE
- NS00008142
- BY37UED16B
- J-006449
-
- Inchi: 1S/C8H16/c1-3-5-7-8-6-4-2/h5,7H,3-4,6,8H2,1-2H3/b7-5+
- InChI Key: YCTDZYMMFQCTEO-FNORWQNLSA-N
- SMILES: C(CC)C/C=C/CC
Computed Properties
- Exact Mass: 112.12528
- Monoisotopic Mass: 112.125201
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 53.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 0.727
- Boiling Point: 120.9°Cat760mmHg
- Flash Point: 15.1°C
- PSA: 0
3-Octene Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
592-98-3 (3-Octene) Related Products
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